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Compound of Interest

Compound Name: (2-Hydroxyethyl)iminodiacetic acid

Cat. No.: B1293583 Get Quote

Essential Safety and Handling Guide for (2-
Hydroxyethyl)iminodiacetic Acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling (2-Hydroxyethyl)iminodiacetic acid, tailored for researchers,

scientists, and drug development professionals.

(2-Hydroxyethyl)iminodiacetic acid is a chemical that requires careful handling to mitigate

potential health risks. It is classified as a hazardous substance that can cause skin and eye

irritation, and may also cause respiratory irritation.[1][2][3] Adherence to the following safety

protocols is crucial for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to prevent direct contact

and inhalation.
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PPE Category Item Specification

Eye/Face Protection Safety Glasses/Goggles

Chemical safety goggles or

glasses compliant with OSHA's

29 CFR 1910.133 or European

Standard EN166 should be

worn.[4] Do not wear contact

lenses when handling this

chemical.[1]

Skin Protection Gloves

Wear appropriate protective

gloves.[3][4] For brief contact,

a glove with a protection class

of 3 or higher (breakthrough

time >60 minutes) is

recommended. For prolonged

or repeated contact, a

protection class of 5 or higher

(breakthrough time >240

minutes) is advised.[1]

Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure, such as a lab coat,

overalls, or a P.V.C. apron.[1]

[4]

Respiratory Protection Dust Mask/Respirator

A NIOSH-approved N95 dust

mask or a respirator compliant

with OSHA's 29 CFR 1910.134

and ANSI Z88.2 requirements

or European Standard EN 149

should be used when

ventilation is inadequate or if

significant quantities of dust

may become airborne.[3][4][5]

Operational Handling and Storage
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Proper handling and storage procedures are critical to minimize exposure and maintain

chemical integrity.

Handling:

Avoid all personal contact, including the inhalation of dust.[1]

Use in a well-ventilated area.[1][4]

Do not eat, drink, or smoke when handling.[1]

Wash hands thoroughly with soap and water after handling.[1][4]

Minimize dust generation and accumulation.[4]

Keep containers securely sealed when not in use.[1]

Storage:

Store in a cool, dry, and well-ventilated area.[1][4]

Keep containers tightly closed.[4]

Store away from incompatible materials such as strong oxidizing agents.[1][6]

Protect containers from physical damage and check regularly for leaks.[1]

Emergency Procedures
Immediate and appropriate responses to emergencies can significantly reduce harm.
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Emergency Situation Procedural Steps

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do.[2][4] Seek

medical attention.[4]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes.[4][7] Get

medical aid if irritation persists.[4]

Inhalation

Remove from exposure to fresh air immediately.

[4] If not breathing, give artificial respiration. If

breathing is difficult, give oxygen.[4] Seek

medical attention.[4]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water.[4] Never give

anything by mouth to an unconscious person.[4]

Seek immediate medical attention.[4]

Spills

Minor Spills: Clean up immediately.[1] Wear

protective clothing, gloves, safety glasses, and a

dust respirator.[1] Use dry clean-up procedures

to avoid generating dust.[1] Sweep or vacuum

up the material and place it in a clean, dry,

sealable, and labeled container for disposal.[1]

[4] Major Spills: Alert personnel in the area and

emergency responders.[1] Control personal

contact by wearing appropriate PPE.[1] Prevent

spillage from entering drains or water courses.

[1]

Disposal Plan
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Proper disposal of (2-Hydroxyethyl)iminodiacetic acid and its containers is essential to

prevent environmental contamination.

Chemical Disposal: Dispose of the waste material in accordance with national and local

regulations.[2] This may involve burial in a licensed landfill or incineration in a licensed

apparatus after mixing with a suitable combustible material.[1] Do not mix with other waste.

[2]

Container Disposal: Leave the chemical in its original container.[2] Handle uncleaned

containers as you would the product itself.[2] Decontaminate empty containers and observe

all label safeguards until they are cleaned and destroyed.[1]
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Workflow for Handling (2-Hydroxyethyl)iminodiacetic Acid
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Caption: Logical workflow for the safe handling of (2-Hydroxyethyl)iminodiacetic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1293583?utm_src=pdf-body-img
https://www.benchchem.com/product/b1293583?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1293583?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sc-255315.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/54345
https://www.sigmaaldrich.com/SG/en/product/aldrich/54345
https://pim-resources.coleparmer.com/sds/93635.pdf
https://www.sigmaaldrich.com/GB/en/product/aldrich/h4271
https://www.fishersci.com/store/msds?partNumber=AC204975000&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.benchchem.com/product/b1293583#personal-protective-equipment-for-handling-2-hydroxyethyl-iminodiacetic-acid
https://www.benchchem.com/product/b1293583#personal-protective-equipment-for-handling-2-hydroxyethyl-iminodiacetic-acid
https://www.benchchem.com/product/b1293583#personal-protective-equipment-for-handling-2-hydroxyethyl-iminodiacetic-acid
https://www.benchchem.com/product/b1293583#personal-protective-equipment-for-handling-2-hydroxyethyl-iminodiacetic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1293583?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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